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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)biphenyl

Cat. No.: B1307362

Essential Safety and Handling Guide for 2-
(Trifluoroacetyl)biphenyl

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Trifluoroacetyl)biphenyl. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices. Based on
available data for similar compounds, 2-(Trifluoroacetyl)biphenyl is classified as an eye
irritant and may cause respiratory irritation.[1] Adherence to the following guidelines is
mandatory to minimize exposure and ensure personal safety.

Chemical and Physical Properties

Property Value

CAS Number 302912-29-4[2][3]
Molecular Formula C14HoF30[2][3]
Molecular Weight 250.22 g/mol [3]
Appearance Solid (presumed)

Solubilit Insoluble in water; soluble in typical organic
olubility
solvents.[4]
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Personal Protective Equipment (PPE)

To ensure safety when handling 2-(Trifluoroacetyl)biphenyl, the following personal protective

equipment is required:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over safety glasses if there is a

risk of splashing.

Protects against eye irritation
and serious eye damage from

splashes or dust.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must be
inspected before use and
disposed of after contact with

the chemical.

Prevents skin contact, which

may cause irritation.

Body Protection

A laboratory coat must be worn

and fully buttoned.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If engineering controls
are not sufficient, a
NIOSH/MSHA approved

respirator may be necessary.

Minimizes the risk of
respiratory tract irritation from

dust or vapors.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

o Preparation and Engineering Controls:

o Ensure a chemical fume hood is operational and accessible.

o Verify that an eyewash station and safety shower are unobstructed and functional.[5]
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o Gather all necessary PPE and inspect for integrity.

Handling the Compound:

o Conduct all manipulations of 2-(Trifluoroacetyl)biphenyl within a certified chemical fume
hood to minimize inhalation exposure.

o Avoid the formation of dust and aerosols.

o Wash hands thoroughly after handling.[5]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[5][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Spill:

[¢]

Evacuate the area and ensure adequate ventilation.

[¢]

Wear appropriate PPE.

[e]

For small spills, cover with an inert absorbent material (e.g., sand, vermiculite), and sweep
up into a suitable container for disposal.[5]

[e]

For large spills, contact your institution's environmental health and safety department.
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As a halogenated organic compound, 2-(Trifluoroacetyl)biphenyl waste must be disposed of
as hazardous waste.

o Waste Collection:

o Collect all waste containing 2-(Trifluoroacetyl)biphenyl, including contaminated
consumables (e.g., gloves, absorbent pads), in a designated and clearly labeled
hazardous waste container.

o Keep halogenated organic waste separate from non-halogenated waste to facilitate proper
disposal and minimize costs.[3][9]

e Container Labeling and Storage:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"2-(Trifluoroacetyl)biphenyl".

o Keep the waste container securely closed when not in use and store it in a designated
satellite accumulation area.

» Final Disposal:

o Arrange for pick-up and disposal through your institution's licensed hazardous waste
disposal service.

o Do not dispose of this chemical down the drain or in regular trash.[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-(Trifluoroacetyl)biphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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